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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the hazards, safety precautions, and
emergency procedures associated with p-Tolyl disulfide (CAS No. 103-19-5). The information
is intended to guide laboratory personnel in the safe handling, storage, and disposal of this
chemical.

Chemical and Physical Properties

p-Tolyl disulfide is an organosulfur compound that appears as a white to light yellow
crystalline solid or powder, often with a characteristic stench.[1][2][3] It is utilized in organic
synthesis as a reagent.[2][3][4] Understanding its physical properties is crucial for safe handling
and storage.
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Property Value Source(s)

CAS Number 103-19-5 [5]

Molecular Formula C14H14S2 [1][2]

Molecular Weight 246.39 g/mol [5][6]

Appearance White to light yeIIo'vv pow.der, (IA]7]
chunks, or crystalline solid

Melting Point 43-46 °C [6][8]

Boiling Point 349.5 °C at 760 mmHg [7]

Flash Point >110 °C (>230 °F) [9]

Density ~1.17 g/cm?3 [7]

Vapor Pressure

9.46 x 10~> mmHg at 25°C

[1](7]

Solubility

Insoluble in water

[4]

Hazard Identification and GHS Classification

p-Tolyl disulfide is classified as a hazardous substance. The primary hazards are irritation to

the skin, eyes, and respiratory system.[4][5] Adherence to GHS guidelines is mandatory for

handling this chemical.
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Classification Code Description Source(s)
Signal Word - Warning [6]
Pictogram GHSO07 [10]

Hazard Statements H315 Causes skin irritation [41[5][6]

Causes serious eye

H319 N [41[5][6]
irritation
May cause respiratory
H335 o [41[5]6]
irritation
Avoid breathing dust;
Wash skin thoroughly
after handling; Use
) only outdoors or in a
Precautionary P261, P264, P271, ]
well-ventilated area; [5]1[6]
Statements P280 ]
Wear protective
gloves/clothing/eye
protection/face
protection.
IF ON SKIN: Wash
P302+P352 with plenty of soap [5]
and water.
IF INHALED: Remove
person to fresh air and
P304+P340 [5]
keep comfortable for
breathing.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [51[6]
lenses, if present and
easy to do. Continue
rinsing.
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P403+P233, P405

Store in a well-
ventilated place. Keep
container tightly

closed. Store locked

up.

[5]

P501

Dispose of
contents/container to
an approved waste

disposal plant.

[5]

Toxicological Profile

The toxicological data for p-tolyl disulfide is limited. Acute toxicity values such as LD50 are

not readily available.[5][7] However, a study has identified a toxic dose level and associated

effects in rats.

Value and
Parameter . Effects Observed Source(s)
Conditions
RTECS Number JO1526250 [11[7]
Endocrine (changes in
spleen weight), Blood
] (pigmented or
Lowest Published
) 431 mg/kg nucleated red blood
Toxic Dose (TDLO) N
cells), Nutritional and
Gross Metabolic
(changes in iron).
Species: Rodent - rat [1]
Route: Oral [1]
Duration: 7 days
[1]

(intermittent)

Experimental Protocol for Oral Toxicity Study (Rat)

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://aksci.com/sds/0763AA_SDS.pdf
https://aksci.com/sds/0763AA_SDS.pdf
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://aksci.com/sds/0763AA_SDS.pdf
https://m.molbase.com/moldata/71315.html
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://m.molbase.com/moldata/71315.html
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The toxicological data cited above originates from a study published in the Journal of Applied
Toxicology (1985, Vol. 5, p. 414). While the full, detailed experimental protocol is not available
from the search results, a representative methodology for a sub-acute oral toxicity study of this
nature would typically involve the following steps.

Objective: To determine the potential toxicity of a substance following repeated oral
administration over a defined period.

Methodology:

o Test Substance: p-Tolyl disulfide, purity >98%. The substance is typically prepared in a
suitable vehicle (e.g., corn oil) to ensure stable and uniform dosing.

e Animal Model: Young adult rats (e.g., Sprague-Dawley or Wistar strain), typically 8-10 weeks
old, are used. Animals are acclimated to laboratory conditions before the study begins.

o Dose Administration: The test substance is administered orally, most commonly via gavage,
to ensure accurate dosage. Based on the cited data, a dose of 431 mg/kg was administered
intermittently over a 7-day period. This could mean dosing on specific days within that week
(e.g.,days 1, 3,5, and 7).

e Observations:

o Clinical Signs: Animals are observed daily for any signs of toxicity, such as changes in
behavior, appearance, or physiological functions.

o Body Weight: Individual animal weights are recorded prior to the study and at regular
intervals throughout the dosing period.

o Endpoint Analysis (Post-Dosing):

o Hematology: At the end of the study, blood samples are collected. Analysis would focus on
red blood cell parameters, including morphology, to detect abnormalities like pigmented or
nucleated cells.

o Clinical Chemistry: Serum analysis may be performed to assess metabolic changes,
including iron levels.
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o Necropsy and Histopathology: Animals are euthanized, and a full necropsy is performed.
Organs, patrticularly the spleen, are weighed. Tissues may be preserved for microscopic
histopathological examination to identify any treatment-related changes.

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. The following diagram
outlines the initial steps to be taken for various routes of exposure.

Move to Fresh Air.

Flush Eyes with Water for 15+ min. Do NOT Indu
Provide Oxygen if Needed. se Mouh. Dr

Remove Contaminated Clot ice Vomiting.
Flush Skin with Water for 15+ min. Remove Contact Lenses if Possible. Rinse rink Water/Milk.

Click to download full resolution via product page

Caption: First aid workflow for p-tolyl disulfide exposure.
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 Inhalation: Remove the individual from the exposure source to fresh air immediately. If
breathing is difficult, administer oxygen. Seek medical aid. Do not use mouth-to-mouth
resuscitation.[9]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes. Get medical attention.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally. Get medical attention.[9]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse
their mouth and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical aid.[9]

Accidental Release Measures

A systematic approach is necessary to manage spills safely and effectively.
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Spill Occurs

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Prevent Further Spread

Place Waste in a
Sealed, Labeled Container

Decontaminate Spill Area
and Equipment

Dispose of Waste via
Approved Procedures

Response Complete

Click to download full resolution via product page

Caption: Logical workflow for handling a p-tolyl disulfide spill.
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Procedure:

e Personal Precautions: Wear appropriate personal protective equipment (PPE) as detailed in

Section 5. Keep unprotected personnel away.[5]

e Environmental Precautions: Prevent the product from entering drains, soil, or other

waterways.[5]

e Containment and Cleaning: Clean up spills immediately. Avoid conditions that generate dust.

Vacuum or sweep up the material and place it into a suitable, labeled container for disposal.

[5][9] Ensure the area is well-ventilated.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

| : . PPE)

Type

Specification Source(s)

Eye/Face Protection

Chemical splash-resistant

[5]

safety glasses or goggles.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent [5]

skin exposure.

Respiratory Protection

Use a NIOSH-approved N95

dust mask or higher level of
protection if airborne [6]
concentrations are high or

ventilation is inadequate.

Handling and Storage

e Handling: Wash hands and skin thoroughly after handling.[5] Avoid contact with eyes, skin,

and clothing.[9] Minimize dust generation and accumulation.[9] Use only with adequate

ventilation or in a chemical fume hood.[5]
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o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5][9]
Keep the container tightly closed when not in use.[5][9] Incompatible materials include strong
oxidizing agents, strong bases, and strong reducing agents.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[5][9]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion, including carbon oxides and sulfur oxides.[5][7]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Technical Guide to the Hazards and Safe Handling of
p-Tolyl Disulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093600#p-tolyl-disulfide-hazards-and-safety-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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